Cas no 852138-18-2 (2-ethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide)

• Product Name: 2-ethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide
• CAS No: 852138-18-2
• MF: C₂₂H₂₄N₂O₂
• MW: 348.438165664673
• CID: 6359855
• PubChem ID: 4143430
• Update Time: 2025-05-20

2-ethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide
• Benzamide, 2-ethoxy-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]-
• 2-ethoxy-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzamide
• 2-ethoxy-N-((2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl)benzamide
• 852138-18-2
• AKOS024592035
• 2-ethoxy-N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)benzamide
• F0651-0283

• Inchi： 1S/C22H24N2O2/c1-2-26-21-10-6-4-8-17(21)22(25)23-14-15-11-12-20-18(13-15)16-7-3-5-9-19(16)24-20/h4,6,8,10-13,24H,2-3,5,7,9,14H2,1H3,(H,23,25)
• InChI Key： OBXAUWIMGQTSJW-UHFFFAOYSA-N
• SMILES： C(NCC1C=CC2NC3=C(C=2C=1)CCCC3)(=O)C1=CC=CC=C1OCC

Computed Properties

• Exact Mass: 348.183778013g/mol
• Monoisotopic Mass: 348.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 54.1Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 595.9±50.0 °C(Predicted)
• pka: 14.47±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 2-ethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide

Compound CAS No: 852138-18-2 - 2-Ethoxy-N-(2,3,4,9-Tetrahydro-1H-Carbazol-6-Yl)Methylbenzamide

The compound with CAS number 852138-18-2, known as 2-Ethoxy-N-(2,3,4,9-Tetrahydro-1H-Carbazol-6-Yl)Methylbenzamide, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of benzamides and features a complex structure incorporating a carbazole moiety and an ethoxy group. Its unique chemical composition makes it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of compounds like 2-Ethoxy-N-(2,3,4,9-Tetrahydro-1H-Carbazol-6-Yl)Methylbenzamide in the development of advanced materials and pharmaceuticals. The carbazole group within its structure is known for its aromatic stability and ability to participate in various chemical reactions, making it a valuable component in the synthesis of heterocyclic compounds. Additionally, the ethoxy group introduces hydrophilic properties, enhancing its solubility in polar solvents and broadening its applicability.

The synthesis of CAS 852138-18-2 involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve higher yields and better purity levels. The compound's stability under various reaction conditions has been extensively studied, providing insights into its suitability for large-scale production.

In terms of applications, 2-Ethoxy-N-(2,3,4,9-Tetrahydro-1H-Carbazol-6-Yl)Methylbenzamide has shown promise in the field of drug delivery systems. Its ability to form stable complexes with bioactive molecules makes it a potential candidate for encapsulating drugs and improving their bioavailability. Furthermore, its photostability properties have led to investigations into its use in light-sensitive materials and optoelectronic devices.

The structural versatility of this compound also makes it an ideal candidate for exploring new synthetic pathways in organic chemistry. By modifying the substituents on the benzamide or carbazole groups, researchers can tailor the compound's properties for specific applications. This adaptability underscores its importance as a building block in medicinal chemistry and materials science.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties of CAS 852138-18-. These studies have revealed insights into its electronic transitions and reactivity patterns, which are crucial for predicting its behavior in different chemical environments.

In conclusion, the compound with CAS number 852138- represents a significant advancement in organic chemistry due to its unique structure and versatile applications. Its role as a key intermediate in drug development and material synthesis positions it as an essential compound for future research endeavors.